Butyl(3-phenylpropyl)amine hydrochloride
Overview
Description
Butyl(3-phenylpropyl)amine hydrochloride is a chemical compound with the molecular formula C13H22ClN . It is a derivative of amines, which are organic compounds that can be considered as derivatives of ammonia .
Molecular Structure Analysis
The molecular structure of Butyl(3-phenylpropyl)amine hydrochloride consists of a butyl group (four carbon atoms), a phenylpropyl group (a benzene ring attached to a propyl group), and an amine group attached to the hydrochloride .Physical And Chemical Properties Analysis
Butyl(3-phenylpropyl)amine hydrochloride has a melting point of 218-219 °C . Amines in general are known for their basic properties and can have varying solubility in water depending on their structure .Scientific Research Applications
Synthesis of Pharmaceuticals
Butyl(3-phenylpropyl)amine hydrochloride is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its structure is amenable to further chemical modifications, allowing for the creation of a wide range of therapeutic agents. For instance, it can be used to synthesize receptor ligands and enzyme inhibitors that have applications in treating diseases such as hypertension and neurological disorders .
Agrochemical Manufacturing
In the agrochemical industry, this compound can be utilized to develop pesticides and herbicides. Its amine group can interact with biological systems, disrupting the life cycle of pests and weeds, thereby protecting crops and improving agricultural yield .
Development of Natural Products
Butyl(3-phenylpropyl)amine hydrochloride serves as a starting material for the synthesis of complex natural products. These products often possess unique biological activities and can lead to the discovery of new drugs and bioactive molecules .
Materials Science
This compound finds applications in materials science due to its ability to form polymers and other macromolecules. It can contribute to the design and fabrication of new materials with specific electronic, optical, or mechanical properties, which are useful in industries such as electronics and biomaterials .
Catalysis
In catalysis, Butyl(3-phenylpropyl)amine hydrochloride can be used to create novel catalysts that facilitate various chemical reactions. These catalysts can increase the efficiency and selectivity of chemical processes, which is crucial for sustainable and green chemistry .
Biological Assays
The compound is also instrumental in biological assays. It can be used to evaluate the biological activities of amines and amine-containing compounds using in vitro and in vivo assays. This helps in assessing their interactions with biological targets, such as enzymes, receptors, and nucleic acids, to determine their pharmacological potential and therapeutic relevance .
Mechanism of Action
Target of Action
Butyl(3-phenylpropyl)amine hydrochloride belongs to the class of organic compounds known as phenylpropylamines . These compounds contain a phenylpropylamine moiety, which consists of a phenyl group substituted at the third carbon by a propan-1-amine
Mode of Action
Phenylpropylamines generally interact with their targets to bring about changes in the organism . The compound may interact directly with specific receptors on the Na+ channel, inhibiting Na+ ion influx and impairing the propagation of the action potential in axons .
Pharmacokinetics
Local anesthetics, which are structurally similar to this compound, are known to have pka values close to physiological ph, with both protonated and unprotonated forms present . This could potentially impact the bioavailability of Butyl(3-phenylpropyl)amine hydrochloride.
Result of Action
Given its potential interaction with na+ channels, it may affect nerve conduction and potentially have anesthetic effects .
Action Environment
Factors such as ph could potentially influence the compound’s action due to its pka value .
properties
IUPAC Name |
N-(3-phenylpropyl)butan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N.ClH/c1-2-3-11-14-12-7-10-13-8-5-4-6-9-13;/h4-6,8-9,14H,2-3,7,10-12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LELOMFPGOABRJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCCCC1=CC=CC=C1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.77 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Butyl(3-phenylpropyl)amine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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